3-Fluoro-5-(hydroxymethyl)benzoic Acid

• IUPAC Name: 3-fluoro-5-(hydroxymethyl)benzoic acid
• InChI: InChI=1S/C8H7FO3/c9-7-2-5(4-10)1-6(3-7)8(11)12/h1-3,10H,4H2,(H,11,12)
• InChI Key: IMJHSBTXOXRZBD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(=O)O)F)CO
• Molecular Formula: C8H7FO3
• Molecular Weight: 170.14 g/mol
• CAS No.: 816449-67-9

Description

3-Fluoro-5-(hydroxymethyl)benzoic Acid is a chemical compound with the CAS Number: 816449-67-9. It has a molecular weight of 170.14 and its IUPAC name is this compound. The compound is typically stored at ambient temperature and is available in solid form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H7FO3/c9-7-2-5(4-10)1-6(3-7)8(11)12/h1-3,10H,4H2,(H,11,12). This code provides a specific textual representation of the compound’s molecular structure.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 170.14.

Scientific Research Applications

Biosynthesis of Natural Products

3-Fluoro-5-(hydroxymethyl)benzoic acid is a derivative of 3-Amino-5-hydroxy benzoic acid (3,5-AHBA), a precursor for a large group of natural products. These include naphthalenic and benzenic ansamycins, saliniketals, and mitomycins. Research in this area focuses on the biosynthesis of AHBA-derived natural products from a molecular genetics, chemical, and biochemical perspective (Kang, Shen, & Bai, 2012).

Development of Novel Fluorescence Probes

Fluorescent probes, like HPF and APF, have been designed to detect highly reactive oxygen species (hROS) such as hydroxyl radicals. These probes can be used in biological and chemical applications, and their design often involves derivatives of benzoic acid, including this compound (Setsukinai et al., 2003).

Fluorescein-Based Fluorescence Probes

Research on fluorescein derivatives, including those related to this compound, is crucial for developing functional fluorescence probes. These probes are used to detect biomolecules in various biological systems (Tanaka et al., 2001).

Ratiometric Fluorescence Probes

In the development of ratiometric fluorescence biosensors, gold nanoclusters and organic molecules like HPF, a derivative of benzoic acid, are employed. These probes can differentiate various reactive species with high selectivity and accuracy, making them useful in monitoring biological processes (Zhuang, Ding, Zhu, & Tian, 2014).

Safety and Hazards

The compound is associated with several hazard statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin), and H332 (Harmful if inhaled). Precautionary measures include avoiding breathing dust/fumes and using only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

Benzoic acid derivatives are known to interact with various proteins and enzymes in the body .

Mode of Action

It’s worth noting that benzoic acid derivatives are often used in the synthesis of active pharmaceutical ingredients due to their excellent lipophilicity and binding affinity .

Biochemical Pathways

For instance, benzoic acid is conjugated to glycine in the liver and excreted as hippuric acid .

Pharmacokinetics

It’s known that benzoic acid and its derivatives are generally well-absorbed and widely distributed in the body, metabolized in the liver, and excreted in the urine .

Result of Action

It’s known that benzoic acid and its derivatives can have various effects depending on their specific chemical structure and the biological targets they interact with .

Action Environment

The action, efficacy, and stability of 3-Fluoro-5-(hydroxymethyl)benzoic Acid can be influenced by various environmental factors. These may include the pH of the environment, the presence of other substances, and the temperature . .